tert-Butyl 5-((trimethylsilyl)ethynyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
Overview
Description
This compound is a pyrazolo[3,4-b]pyridine derivative. Pyrazolo[3,4-b]pyridines are a class of compounds that contain a pyrazolopyridine moiety, which consists of a pyrazole ring fused to a pyridine ring . The tert-butyl group is a common protecting group in organic synthesis, and the trimethylsilyl ethynyl group could be used for further synthetic transformations .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazolopyridine core, with the tert-butyl carboxylate and trimethylsilyl ethynyl groups attached at specific positions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrazolopyridine core, as well as the tert-butyl carboxylate and trimethylsilyl ethynyl groups. The carboxylate could potentially undergo reactions with acids or bases, and the trimethylsilyl ethynyl group could be involved in various organic transformations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylate group could impart some degree of polarity to the molecule .Scientific Research Applications
Synthetic Methodologies :
- Ivanov et al. (2017) described the synthesis of halo-substituted pyrazolo[5,1-c][1,2,4]triazines, highlighting a method involving tert-butyl nitrite in the presence of trimethylsilyl halides, which could be relevant to the synthesis of related compounds (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017).
- A study by Quiroga et al. (2010) focused on microwave-assisted synthesis involving 5-(4-R-benzylamino)pyrazoles, which may offer insights into efficient synthesis routes for similar pyrazolo[3,4-b]pyridine derivatives (Quiroga, Trilleras, Pantoja, Abonía, Insuasty, Nogueras, & Cobo, 2010).
Chemical Properties and Reactions :
- Nikolai et al. (2002) explored the use of trimethylsilyl-substituted propyne iminium salts in Diels-Alder reactions, providing valuable information about the reactivity of similar trimethylsilyl-substituted compounds (Nikolai, Schlegel, Regitz, & Maas, 2002).
- González et al. (2013) investigated the reactivity of tert-butyl N-ethynyl-N-phenylcarbamate in 1,3-dipolar cycloaddition, which could be relevant for understanding the behavior of similar tert-butyl and trimethylsilyl substituted compounds (González, Chandanshive, Fochi, Bonini, Mazzanti, Bernardi, Locatelli, Caruana, Monasterolo, & Franchini, 2013).
Structural and Molecular Analysis :
- Zhao and Wang (2023) conducted a synthesis and crystal structure analysis of Ethyl 5-(trimethylsilyl)-1-1H-pyrazole-3-carboxylate, a related compound, which might offer insights into the structural properties of tert-Butyl 5-((trimethylsilyl)ethynyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (Zhao & Wang, 2023).
Mechanism of Action
Future Directions
The study and application of pyrazolopyridine derivatives is an active area of research in medicinal chemistry due to their diverse biological activities. This particular compound, with its tert-butyl carboxylate and trimethylsilyl ethynyl groups, could potentially be a precursor for the synthesis of various bioactive molecules .
properties
IUPAC Name |
tert-butyl 5-(2-trimethylsilylethynyl)pyrazolo[3,4-b]pyridine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2Si/c1-16(2,3)21-15(20)19-14-13(11-18-19)9-12(10-17-14)7-8-22(4,5)6/h9-11H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEEFQZUQBYCYPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=C(C=N2)C#C[Si](C)(C)C)C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101112970 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-[2-(trimethylsilyl)ethynyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101112970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 5-((trimethylsilyl)ethynyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate | |
CAS RN |
1305325-05-6 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-[2-(trimethylsilyl)ethynyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1305325-05-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-[2-(trimethylsilyl)ethynyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101112970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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